A BiOBr/Bi4MoO9 edge-on heterostructure with fast electron transport for efficient photocatalytic activity†
Dalton Transactions Pub Date: 2021-10-19 DOI: 10.1039/D1DT02924J
Abstract
This study demonstrates the rational design and construction of a BiOBr/Bi4MoO9 edge-on heterostructure by growing fish scale-like BiOBr nanosheets on the surface of Bi4MoO9. Such structural and compositional merits expedite electron transport and offer a large interfacial contact area and abundant reactive sites. Optimized BiOBr/Bi4MoO9 exhibited outstanding TC degradation activity.
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